Cas no 126-44-3 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, ion(3-))

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, ion(3-)
• CAS No: 126-44-3
• MF: C₁₀H₁₇N₃O₉
• MW: 323.256683111191
• CID: 203154
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, ion(3-) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, ion(3-)
• ANION STANDARD - CITRATE
• CREATINE CITRATE
• NULL
• Citrate
• Citrate ion
• Citrate ion(3-)
• Citrate trianion
• Citrate(3-)
• Citricacid, ion(3-) (8CI)

• Inchi： 1S/C6H8O7.C4H9N3O2/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-7(4(5)6)2-3(8)9/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2H2,1H3,(H3,5,6)(H,8,9)
• InChI Key： MBBREGJRSROLGD-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(CC(O)=O)(CC(=O)O)O.C(N)(=N)N(C)CC(O)=O

Computed Properties

• Exact Mass: 189.004
• Monoisotopic Mass: 189.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 222.54000
• LogP: -1.55220